
Compound of Interest

Compound Name: Acrylic Acid

Cat. No.: B1170377

Essential Safety and Handling Guide for Acrylic Acid
This guide provides comprehensive, procedural information for the safe handling, use, and disposal of acrylic acid in a laboratory setting. It is intende

Key Safety Data
The following table summarizes essential quantitative safety data for acrylic acid.

Parameter

OSHA Permissible Exposure Limit (PEL)

Flash Point

Autoignition Temperature

NFPA 704 Ratings

Incompatibility

Personal Protective Equipment (PPE)
When handling acrylic acid, a comprehensive PPE strategy is crucial to prevent exposure. The following equipment is mandatory.[6]

Eye and Face Protection: Always wear chemical splash goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or Euro

Skin Protection:

Gloves: Wear nitrile, neoprene, or butyl gloves.[6] Always consult the manufacturer's compatibility chart to ensure the selected gloves are approp

Lab Coat/Apron: A fully-buttoned lab coat is required.[6] For larger quantities or tasks with a high splash risk, a chemical-resistant apron over the

Protective Clothing: Full-length pants and close-toed shoes are required at all times.[6] Contaminated clothing and especially leather shoes must

Respiratory Protection: All work with acrylic acid should be conducted within a properly functioning and certified laboratory chemical fume hood.[6]

Standard Operating and Handling Procedures
Adherence to proper operational protocols is key to safely managing acrylic acid in the laboratory.

Storage
Store acrylic acid in a cool, well-ventilated, non-combustible area away from incompatible materials.[1][2]

Protect containers from physical damage and direct sunlight.[2][8]

Ensure the inhibitor (commonly 200 ppm MeHQ) is maintained, as its presence requires oxygen to be effective.[2] Do not refrigerate or freeze acry

Store in containers made of glass, stainless steel, aluminum, or polyethylene.[2]
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Keep containers securely sealed when not in use.[8]

Handling
Confine all work with acrylic acid to a properly functioning certified laboratory chemical fume hood.[6]

Ground and bond all containers and receiving equipment to prevent static discharge.[9]

Use only non-sparking tools.[8]

Avoid creating mists or aerosols.[2]

When diluting, always add the acid to water slowly; never add water to the acid.[8]

Do not eat, drink, or smoke in areas where acrylic acid is handled.[8]

Wash hands thoroughly with soap and water after handling, even after removing gloves.[6][8]

digraph "SOP_Handling_Acrylic_Acid" {

  graph [rankdir="TB", splines=ortho, bgcolor="#FFFFFF", label="Standard Operating Procedure for Handling Acry

  node [shape=rectangle, style="filled", fontname="Arial", fontsize=10, fontcolor="#202124"];

  edge [fontname="Arial", fontsize=9, color="#5F6368", arrowhead=normal];

subgraph "cluster_prep" {

label="Preparation";

bgcolor="#F1F3F4";

style="filled";

node [fillcolor="#FFFFFF"];

PREP [label="Verify Fume Hood Certification &\nDon Appropriate PPE"];

GATHER [label="Gather Materials &\nGround Equipment"];

}

subgraph "cluster_handling" {

label="Handling";

bgcolor="#F1F3F4";

style="filled";

node [fillcolor="#FFFFFF"];

TRANSFER [label="Transfer Acrylic Acid\nInside Fume Hood"];

DILUTE [label="Perform Dilution\n(Add Acid to Water)"];

EXPERIMENT [label="Conduct Experiment"];

}

subgraph "cluster_cleanup" {

label="Post-Procedure";

bgcolor="#F1F3F4";

style="filled";

node [fillcolor="#FFFFFF"];

WASTE [label="Segregate & Label\nHazardous Waste"];

CLEAN [label="Clean Work Area &\nEquipment"];

STORE [label="Return Acid to Secure Storage"];
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DECONTAMINATE [label="Remove PPE & Wash Hands"];

}

// Edges

PREP -> GATHER [label="Checklist Complete"];

GATHER -> TRANSFER [label="Ready to Start"];

TRANSFER -> DILUTE [label="If Required"];

DILUTE -> EXPERIMENT;

TRANSFER -> EXPERIMENT [label="Direct Use"];

EXPERIMENT -> WASTE [label="Procedure Complete"];

WASTE -> CLEAN;

CLEAN -> STORE;

STORE -> DECONTAMINATE;

}

Caption: Decision workflow for responding to an acrylic acid spill.

First Aid Measures

Eye Contact: Immediately flush eyes with large amounts of water for at least 30 minutes at an emergency eyew

Skin Contact: Quickly remove all contaminated clothing.[1] Immediately flush the skin with copious amounts o

Inhalation: Move the person to fresh air.[6] If breathing has stopped, begin artificial respiration.[1] Seek

Ingestion: Do NOT induce vomiting.[3] Have the person drink large amounts of water (two glasses at most).[4]
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Disposal Plan

Acrylic acid waste must be managed as hazardous waste.

Collection: Collect waste acrylic acid and contaminated materials in a compatible, clearly labeled, and seal

Labeling: Attach a completed Dangerous Waste label to the container before adding any waste.[6]

Storage: Store waste containers away from incompatible materials in a designated, well-ventilated area.[6]

Disposal: Solid materials containing acrylic acid can be disposed of by incineration.[2] Do not pour acrylic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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